(5-Chloro-2-hydroxyphenyl)methanesulfonamide

• Molecular Formula: C7H8ClNO3S
• Molecular Weight: 221.66 g/mol
• IUPAC Name: (5-chloro-2-hydroxyphenyl)methanesulfonamide
• InChI: InChI=1S/C7H8ClNO3S/c8-6-1-2-7(10)5(3-6)4-13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key: LRHOZHOAIJCLNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CS(=O)(=O)N)O

Description

(5-Chloro-2-hydroxyphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of (5-chloro-2-methoxy-phenyl)-methanesulfonamide (0.03 g, 0.13 mmol) in dichloroethane (1.5 mL) was added boron tribromide solution (1M in dichloromethane, 0.26 mL, 0.26 mmol). The reaction was stirred for one hour at ambient temperature. The reaction was quenched with water, saturated with sodium chloride and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, filtered and concentrated to give the title compound (0.025 g).